Cas no 85416-95-1 ([amino-[4-(amino-phosphono-methyl)phenyl]methyl]phosphonic acid)

• Product Name: [amino-[4-(amino-phosphono-methyl)phenyl]methyl]phosphonic acid
• CAS No: 85416-95-1
• MF: C₈H₁₄N₂O₆P₂
• MW: 296.15408372879
• CID: 990475
• PubChem ID: 158759
• Update Time: 2025-04-20

[amino-[4-(amino-phosphono-methyl)phenyl]methyl]phosphonic acid Chemical and Physical Properties

Names and Identifiers

• [amino-[4-(amino-phosphono-methyl)phenyl]methyl]phosphonic acid
• [amino-[4-[amino(phosphono)methyl]phenyl]methyl]phosphonic acid
• Phosphonic acid, (1,4-phenylenebis(aminomethylene))bis-
• [1,4-Phenylenebis(aminomethylene)]bis(phosphonic acid)
• 85416-95-1
• DTXSID101005931

• Inchi： 1S/C8H14N2O6P2/c9-7(17(11,12)13)5-1-2-6(4-3-5)8(10)18(14,15)16/h1-4,7-8H,9-10H2,(H2,11,12,13)(H2,14,15,16)
• InChI Key： ISDVDSSFRTYFOV-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(=CC=1)C(N)P(=O)(O)O)N)(=O)(O)O

Computed Properties

• Exact Mass: 296.033
• Monoisotopic Mass: 296.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.3
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 671.7°C at 760 mmHg
• Flash Point: 360°C
• Refractive Index: 1.667
• PSA: 186.72000
• LogP: 1.35720